Cas no 172896-37-6 (Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester)
Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester
- Ethyl 5-chloro-2-(methylamino)benzoate
- ETHYL 5-CHLORO-2-METHYLAMINO-BENZOATE
- 5-CHLORO-2-METHYLAMINO-BENZOIC ACID ETHYL ESTER
- 172896-37-6
- Ethyl5-chloro-2-(methylamino)benzoate
- SCHEMBL8086920
- SB76887
- DB-317575
- DTXSID00453037
-
- MDL: MFCD11501308
- Inchi: 1S/C10H12ClNO2/c1-3-14-10(13)8-6-7(11)4-5-9(8)12-2/h4-6,12H,3H2,1-2H3
- InChI Key: BBMDKTYFSSAUCI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C(=O)OCC)C=1)NC
Computed Properties
- Exact Mass: 213.05576
- Monoisotopic Mass: 213.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100381-1g |
Ethyl 5-chloro-2-methylamino-benzoate |
172896-37-6 | 97% | 1g |
152.25 USD | 2021-06-17 | |
| Alichem | A019100381-5g |
Ethyl 5-chloro-2-methylamino-benzoate |
172896-37-6 | 97% | 5g |
435.00 USD | 2021-06-17 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-269138-100 mg |
Ethyl 5-chloro-2-methylamino-benzoate, |
172896-37-6 | 100MG |
¥602.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-269138-100mg |
Ethyl 5-chloro-2-methylamino-benzoate, |
172896-37-6 | 100mg |
¥602.00 | 2023-09-05 | ||
| Crysdot LLC | CD12133148-5g |
Ethyl 5-chloro-2-(methylamino)benzoate |
172896-37-6 | 95+% | 5g |
$409 | 2024-07-24 |
Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester
Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester (CAS No. 172896-37-6): An Overview of Its Properties and Applications
Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester (CAS No. 172896-37-6) is a versatile compound with a wide range of applications in the fields of pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its unique chemical structure, which includes a benzoic acid moiety, a chloro substituent, a methylamino group, and an ethyl ester functional group. These structural features contribute to its diverse chemical properties and potential uses.
The chemical formula of Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester is C11H13ClNO2. Its molecular weight is approximately 220.68 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in organic solvents such as ethanol and dichloromethane but has limited solubility in water.
In the realm of pharmaceutical research, Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester has garnered significant attention due to its potential as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its role in the development of new drugs targeting neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain conditions.
Beyond its pharmaceutical applications, Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester is also utilized in organic synthesis as a building block for the preparation of more complex molecules. Its reactivity and functional group versatility make it an attractive choice for chemists working on the synthesis of natural products and synthetic polymers. A notable example is its use in the synthesis of polymeric materials with tunable properties for applications in drug delivery systems and biomedical devices.
The physical and chemical properties of Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester have been extensively studied to understand its behavior under various conditions. It has been found to be stable under normal laboratory conditions but may decompose at high temperatures or in the presence of strong acids or bases. The compound's stability is crucial for its use in long-term storage and transportation.
Safety considerations are paramount when handling Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to ensure safety.
In conclusion, Benzoic acid, 5-chloro-2-(methylamino)-, ethyl ester (CAS No. 172896-37-6) is a valuable compound with a broad spectrum of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure and versatile properties make it an important intermediate in the development of new drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its significance in the scientific community.
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